Cas no 53134-85-3 (9,10-Anthracenediol,9,10-dihydro-1,4-diphenyl-9,10-bis(2-phenylethynyl)-)

• Product Name: 9,10-Anthracenediol,9,10-dihydro-1,4-diphenyl-9,10-bis(2-phenylethynyl)-
• CAS No: 53134-85-3
• MF: C₄₂H₂₈O₂
• MW: 564.670531272888
• CID: 386183
• PubChem ID: 323125
• Update Time: 2025-04-19

9,10-Anthracenediol,9,10-dihydro-1,4-diphenyl-9,10-bis(2-phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenediol,9,10-dihydro-1,4-diphenyl-9,10-bis(2-phenylethynyl)-
• 1,4-diphenyl-9,10-bis(2-phenylethynyl)anthracene-9,10-diol
• AC1L87XS
• NSC281957
• NSC-281957
• DTXSID70314303
• 53134-85-3

• Inchi： 1S/C42H28O2/c43-41(29-27-31-15-5-1-6-16-31)37-23-13-14-24-38(37)42(44,30-28-32-17-7-2-8-18-32)40-36(34-21-11-4-12-22-34)26-25-35(39(40)41)33-19-9-3-10-20-33/h1-26,43-44H
• InChI Key： IHLUGNDTMJHCOO-UHFFFAOYSA-N
• SMILES： OC1(C#CC2C=CC=CC=2)C2=CC=CC=C2C(C#CC2C=CC=CC=2)(C2C(C3C=CC=CC=3)=CC=C(C3C=CC=CC=3)C1=2)O

Computed Properties

• Exact Mass: 564.20904
• Monoisotopic Mass: 564.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 6
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 7.90920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls P-terphenyls